4-chloro-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• Molecular Formula: C20H14ClN3O2
• Molecular Weight: 363.8 g/mol
• IUPAC Name: 4-chloro-N-[2-methyl-4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C20H14ClN3O2/c1-12-11-14(20-24-18-17(26-20)3-2-10-22-18)6-9-16(12)23-19(25)13-4-7-15(21)8-5-13/h2-11H,1H3,(H,23,25)
• InChI Key: CFLVXSRETZWIJZ-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC=C(C=C4)Cl

Description

4-chloro-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide, also known as GSK2334470, is a small molecule inhibitor of salt-inducible kinase 2 (SIK2). It was developed by GlaxoSmithKline and has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

4-chloro-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide exerts its pharmacological effects by inhibiting SIK2, a member of the AMP-activated protein kinase (AMPK) family of kinases. SIK2 is involved in the regulation of various cellular processes, including gene expression, metabolism, and cell proliferation. By inhibiting SIK2, 4-chloro-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide can modulate these processes and exert its therapeutic effects.
Biochemical and Physiological Effects:
4-chloro-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been shown to have a number of biochemical and physiological effects. It can modulate the expression of various genes involved in metabolism, inflammation, and cancer progression. It can also affect the activity of various signaling pathways, including the AMPK and mTOR pathways. In addition, it can improve glucose homeostasis and insulin sensitivity, reduce inflammation, and inhibit cancer cell growth.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is its specificity for SIK2, which allows for the selective modulation of this kinase without affecting other members of the AMPK family. This specificity also reduces the potential for off-target effects and toxicity. However, one limitation of 4-chloro-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is its relatively low solubility, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-chloro-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. One area of interest is the development of more potent and selective inhibitors of SIK2, which could have improved therapeutic efficacy and reduced toxicity. Another area of interest is the investigation of the role of SIK2 in other diseases, such as neurodegenerative disorders and cardiovascular diseases. Finally, the development of novel drug delivery systems for 4-chloro-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide could improve its solubility and bioavailability, and enhance its therapeutic potential.

Synthesis Methods

The synthesis of 4-chloro-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves a series of chemical reactions starting from commercially available starting materials. The key steps include the formation of the pyridine ring, the introduction of the oxazole ring, and the coupling of the benzamide moiety. The final product is obtained through a purification process involving chromatography and crystallization.

Scientific Research Applications

4-chloro-N-(2-methyl-4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, inflammation, and metabolic disorders. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce the production of pro-inflammatory cytokines in animal models of inflammatory diseases. In addition, it has been demonstrated to improve glucose homeostasis and insulin sensitivity in animal models of type 2 diabetes.